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Compound of Interest

Compound Name: 1-Dodecene

Cat. No.: B3422399 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 1-
dodecene, a significant alpha-olefin used in various industrial applications, including the

synthesis of detergents, lubricants, and polymers. This document focuses on its boiling point

and density, presenting key data in a structured format and outlining the experimental

methodologies for their determination.

Core Physical Properties of 1-Dodecene
1-Dodecene is a colorless liquid with the chemical formula C₁₂H₂₄. As an alkene, its physical

characteristics are primarily dictated by the van der Waals intermolecular forces. The following

table summarizes the key physical properties of 1-dodecene, with data compiled from various

reputable sources.
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Physical Property Value Conditions

Boiling Point 213-216 °C
At standard atmospheric

pressure (760 mmHg)[1]

213.8 °C Not specified[2][3]

214 °C Not specified[3]

Density 0.758 g/mL at 20 °C[1]

0.7584 g/cm³ Not specified[2]

0.76 g/m³ at 20°C (68°F)[4]

762 kg/m ³ at 15°C (59°F)[4]

736 kg/m ³ at 50°C (122°F)[4]

Experimental Protocols for Property Determination
The accurate determination of the physical properties of 1-dodecene is crucial for its

application in scientific research and industrial processes. The following sections detail the

standard experimental methodologies for measuring its boiling point and density.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For alkenes like 1-dodecene, several methods can be

employed for accurate measurement.[5][6][7]

1. Distillation Method: A simple or fractional distillation apparatus can be used. The 1-
dodecene sample is heated in a distillation flask, and the temperature of the vapor that distills

is recorded. The boiling point is the temperature at which a steady stream of distillate is

collected.

2. Reflux Method: In this method, the liquid is heated to its boiling point in a flask equipped with

a condenser. The vapor condenses and returns to the flask. A thermometer placed in the vapor

phase below the condenser will register the boiling point.
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3. Thiele Tube Method: This micro-method is suitable for small sample volumes. A small tube

containing the 1-dodecene sample and an inverted capillary tube is attached to a thermometer

and heated in a Thiele tube containing oil. The boiling point is the temperature at which a rapid

and continuous stream of bubbles emerges from the capillary tube.

Density Determination
Density is the mass per unit volume of a substance. For liquid hydrocarbons like 1-dodecene,

common methods for density determination include:

1. Pycnometer Method (By Weight): A pycnometer, a glass flask with a precise volume, is

weighed empty, then filled with 1-dodecene and weighed again. The density is calculated by

dividing the mass of the liquid by the volume of the pycnometer. This method is highly accurate.

2. Hydrometer Method: A hydrometer is a calibrated instrument that is floated in the liquid. The

density is read directly from the scale on the hydrometer at the point where the liquid surface

meets the stem. This method is quick but generally less accurate than the pycnometer method.

3. Oscillating U-Tube Densitometer: This instrument measures the density of a liquid by relating

it to the oscillation frequency of a U-shaped tube filled with the sample. It is a rapid and highly

accurate method suitable for a wide range of temperatures and pressures.

Logical Workflow for Physical Property
Determination
The following diagram illustrates a generalized workflow for the experimental determination of

the boiling point and density of a liquid hydrocarbon such as 1-dodecene.
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Workflow for Physical Property Determination of 1-Dodecene
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- Oscillating U-Tube
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Controlled Temperature

Record Mass and Volume
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Final Density

Click to download full resolution via product page

Caption: A flowchart illustrating the generalized experimental workflows for determining the

boiling point and density of 1-dodecene.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.sigmaaldrich.com/KR/ko/product/aldrich/44148
https://en.wikipedia.org/wiki/1-Dodecene
https://scent.vn/en/pages/compound/1-dodecene-2198
https://www.qchem.com.qa/App_Documents/NAO/1-Dodecene/1-Dodecene-English(US).pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://rjptonline.org/HTMLPaper.aspx?Journal=Research%20Journal%20of%20Pharmacy%20and%20Technology;PID=2018-11-5-49
https://learn.openochem.org/learn/first-semester-topics/alkenes-and-addition-reactions/physical-properties-of-alkenes
https://www.benchchem.com/product/b3422399#physical-properties-of-1-dodecene-boiling-point-density
https://www.benchchem.com/product/b3422399#physical-properties-of-1-dodecene-boiling-point-density
https://www.benchchem.com/product/b3422399#physical-properties-of-1-dodecene-boiling-point-density
https://www.benchchem.com/product/b3422399#physical-properties-of-1-dodecene-boiling-point-density
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3422399?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

